Cas no 88415-30-9 (BENZO[B]THIOPHENE, 7-(BROMOMETHYL)-3-CHLORO-)

• Product Name: BENZO[B]THIOPHENE, 7-(BROMOMETHYL)-3-CHLORO-
• CAS No: 88415-30-9
• MF: C₉H₆BrClS
• MW: 261.565939426422
• CID: 3380596
• PubChem ID: 14780520
• Update Time: 2025-06-12

BENZO[B]THIOPHENE, 7-(BROMOMETHYL)-3-CHLORO- Chemical and Physical Properties

Names and Identifiers

• BENZO[B]THIOPHENE, 7-(BROMOMETHYL)-3-CHLORO-
• SCHEMBL8583983
• 7-bromomethyl-3-chlorobenzo[b]thiophene
• 7-(Bromomethyl)-3-chlorobenzo[b]thiophene
• 7-bromomethyl-3-chlorobezo(b]thiophene
• 7-bromomethyl3-chlorobenzo[b]thiophene
• 7-(bromomethyl)-3-chloro-1-benzothiophene
• XGGSRBQIYRWZNL-UHFFFAOYSA-N
• 7-bromomethyl-3chlorobezo[b]thiophene
• 7-bromomethyl-3-chiorobenzo[b]thiophene
• EN300-7950972
• 7-bromomethyl-3-chlorobezo[b]thiophene
• 88415-30-9

• Inchi： 1S/C9H6BrClS/c10-4-6-2-1-3-7-8(11)5-12-9(6)7/h1-3,5H,4H2
• InChI Key： XGGSRBQIYRWZNL-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC2C(=CSC=21)Cl

Computed Properties

• Exact Mass: 259.90621g/mol
• Monoisotopic Mass: 259.90621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on BENZO[B]THIOPHENE, 7-(BROMOMETHYL)-3-CHLORO-

BENZO[B]THIOPHENE, 7-(BROMOMETHYL)-3-CHLORO- (CAS No. 88415-30-9): A Comprehensive Overview

BENZO[B]THIOPHENE, 7-(BROMOMETHYL)-3-CHLORO- (CAS No. 88415-30-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promising applications in various research areas, including drug discovery and advanced materials development.

The benzo[b]thiophene core is a fundamental building block in organic synthesis, known for its aromatic and heterocyclic properties. The presence of a bromomethyl group at the 7-position and a chloro substituent at the 3-position imparts additional reactivity and functional diversity to the molecule. These functional groups enable a wide range of chemical transformations, making BENZO[B]THIOPHENE, 7-(BROMOMETHYL)-3-CHLORO- a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of benzo[b]thiophene derivatives in pharmaceutical research. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain benzo[b]thiophene derivatives exhibit potent anti-inflammatory and analgesic properties. The bromomethyl and chloro substituents play crucial roles in modulating the biological activity of these compounds, suggesting that BENZO[B]THIOPHENE, 7-(BROMOMETHYL)-3-CHLORO- could serve as a lead compound for the development of novel therapeutic agents.

In the context of materials science, benzo[b]thiophene derivatives have been explored for their use in organic electronics and photovoltaic devices. The conjugated π-electron system of the benzo[b]thiophene core facilitates efficient charge transport, while the bromomethyl and chloro substituents can be tailored to optimize electronic properties. Research in this area has shown that BENZO[B]THIOPHENE, 7-(BROMOMETHYL)-3-CHLORO- can be used as a precursor for the synthesis of high-performance organic semiconductors.

The synthetic accessibility of BENZO[B]THIOPHENE, 7-(BROMOMETHYL)-3-CHLORO- has also been extensively studied. A notable synthetic route involves the coupling of bromomethylated intermediates with substituted thiophenes under palladium-catalyzed conditions. This method provides high yields and excellent regioselectivity, making it a preferred approach for large-scale production.

From a safety perspective, it is important to handle BENZO[B]THIOPHENE, 7-(BROMOMETHYL)-3-CHLORO- with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used during handling, and laboratory protocols should be strictly followed to ensure safe working conditions.

In conclusion, BENZO[B]THIOPHENE, 7-(BROMOMETHYL)-3-CHLORO- (CAS No. 88415-30-9) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and synthetic versatility make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.